Cas no 498581-24-1 (3-(trifluoromethyl)pentan-3-amine hydrochloride)

• Product Name: 3-(trifluoromethyl)pentan-3-amine hydrochloride
• CAS No: 498581-24-1
• MF: C₆H₁₃ClF₃N
• MW: 191.622331380844
• MDL: MFCD20502121
• CID: 3296814
• PubChem ID: 54595938
• Update Time: 2025-07-21

3-(trifluoromethyl)pentan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-PENTANAMINE, 3-(TRIFLUOROMETHYL)-, HYDROCHLORIDE
• 3-(trifluoromethyl)pentan-3-amine hydrochloride
• 3-(trifluoromethyl)pentan-3-amine;hydrochloride
• BS-47363
• 3-(trifluoromethyl)pentan-3-aminehydrochloride
• MFCD20502121
• 3-(Trifluoromethyl)pentan-3-amine HCl
• Z1270207973
• EN300-93912
• 498581-24-1
• E74769
• SCHEMBL16236805
• AKOS026743095
• TZZRJHPOIFSVBD-UHFFFAOYSA-N
• LCZC2696
• YUA58124

• MDL： MFCD20502121
• Inchi： 1S/C6H12F3N.ClH/c1-3-5(10,4-2)6(7,8)9;/h3-4,10H2,1-2H3;1H
• InChI Key： TZZRJHPOIFSVBD-UHFFFAOYSA-N
• SMILES： Cl.FC(C(CC)(CC)N)(F)F

Computed Properties

• Exact Mass: 191.0688616g/mol
• Monoisotopic Mass: 191.0688616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

3-(trifluoromethyl)pentan-3-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts

Additional information on 3-(trifluoromethyl)pentan-3-amine hydrochloride

Introduction to 3-(trifluoromethyl)pentan-3-amine hydrochloride (CAS No. 498581-24-1)

3-(trifluoromethyl)pentan-3-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 498581-24-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a trifluoromethyl group and an amine functionality, has garnered attention due to its versatile applications in medicinal chemistry and drug development. The presence of the trifluoromethyl moiety enhances the lipophilicity and metabolic stability of molecules, making it a valuable structural element in designing novel therapeutic agents.

The hydrochloride salt form of this compound improves its solubility in aqueous media, facilitating its use in various biochemical assays and pharmaceutical formulations. Its molecular structure, consisting of a pentyl chain with a tertiary amine at the third carbon position, provides a unique scaffold for further chemical modifications. This flexibility has enabled researchers to explore its potential in synthesizing bioactive molecules targeting diverse biological pathways.

In recent years, the interest in fluorinated compounds has surged due to their pronounced pharmacological properties. The trifluoromethyl group, in particular, is renowned for its ability to modulate the pharmacokinetic and pharmacodynamic profiles of drugs. Studies have demonstrated that incorporation of this group can lead to increased binding affinity, prolonged half-life, and enhanced resistance to enzymatic degradation. Consequently, 3-(trifluoromethyl)pentan-3-amine hydrochloride has become a focal point in the design of next-generation pharmaceuticals.

One of the most compelling aspects of this compound is its utility as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop inhibitors targeting enzymes involved in inflammatory and infectious diseases. For instance, derivatives of this compound have shown promise in inhibiting proteases that play a crucial role in bacterial pathogenesis. The trifluoromethyl group's electron-withdrawing nature significantly influences the reactivity and selectivity of these derivatives, making them potent candidates for further development.

Moreover, the amine functionality provides a site for further derivatization, allowing chemists to tailor the properties of the final product. This adaptability has been exploited in creating libraries of compounds for high-throughput screening (HTS) campaigns. Such screens are instrumental in identifying novel drug candidates with desirable biological activities. The hydrochloride salt form ensures that these compounds are readily soluble and compatible with automated screening platforms, thereby accelerating the drug discovery process.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications influence biological activity. Molecular modeling studies on 3-(trifluoromethyl)pentan-3-amine hydrochloride and its derivatives have provided insights into their binding modes with target proteins. These insights have guided medicinal chemists in optimizing lead structures for improved efficacy and reduced toxicity. The integration of machine learning algorithms has enabled predictive modeling, which aids in rationalizing structural changes that enhance pharmacological properties.

The pharmaceutical industry has also recognized the potential of fluorinated amines as key components in antiviral and anticancer therapies. The unique electronic properties of fluorine atoms contribute to strong hydrogen bonding interactions and steric hindrance effects, which can be exploited to improve drug-target binding. For example, analogs of 3-(trifluoromethyl)pentan-3-amine hydrochloride have been investigated for their ability to inhibit kinases implicated in cancer progression. Preliminary results suggest that these compounds exhibit promising antitumor activity with favorable pharmacokinetic profiles.

In conclusion, 3-(trifluoromethyl)pentan-3-amine hydrochloride (CAS No. 498581-24-1) represents a versatile building block with significant implications for drug discovery and development. Its structural features—particularly the trifluoromethyl group—enhance its utility as a precursor for synthesizing bioactive molecules with improved pharmacological properties. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play an increasingly pivotal role in addressing unmet medical needs.